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Compound of Interest

Compound Name: 3-((Trimethylsilyl)ethynyl)phenol

CAS No.: 388061-72-1

Cat. No.: B1321862

Get Quote

This technical guide provides a comprehensive analysis of the expected spectroscopic data for

3-((trimethylsilyl)ethynyl)phenol, a key intermediate in the synthesis of functional organic

materials and pharmaceutical compounds. This document is intended for researchers,

scientists, and professionals in drug development, offering in-depth insights into the nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics of this

molecule. The methodologies and interpretations presented herein are grounded in established

spectroscopic principles and data from closely related structural analogs.

Introduction
3-((Trimethylsilyl)ethynyl)phenol (CAS No. 388061-72-1) is a bifunctional molecule

incorporating a phenolic hydroxyl group, an aromatic ring, and a trimethylsilyl-protected ethynyl

moiety. This unique combination of functional groups makes it a versatile building block in

organic synthesis, particularly in cross-coupling reactions like the Sonogashira coupling, where

the trimethylsilyl group serves as a removable protecting group for the terminal alkyne.[1]

Accurate spectroscopic characterization is paramount for confirming the identity and purity of
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this compound in any synthetic workflow. This guide provides a detailed breakdown of its

expected spectral features.

Molecular Structure and Synthesis Overview
The synthesis of 3-((trimethylsilyl)ethynyl)phenol is commonly achieved via a Sonogashira

cross-coupling reaction between a protected 3-halophenol (typically 3-iodophenol) and

trimethylsilylacetylene, catalyzed by a palladium complex and a copper(I) co-catalyst.[1][2]

Reactants

Reaction Conditions

3-Iodophenol
Pd(PPh₃)₂Cl₂ / CuI

Trimethylsilylacetylene
3-((Trimethylsilyl)ethynyl)phenolTriethylamine (Et₃N)

THF

Click to download full resolution via product page

Caption: Chemical structure of 3-((trimethylsilyl)ethynyl)phenol with atom numbering.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 3-((trimethylsilyl)ethynyl)phenol will show characteristic absorption bands for the

O-H, C≡C, Si-C, and aromatic bonds.

Experimental Protocol: IR Spectroscopy
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Sample Preparation: A thin film of the neat liquid sample can be prepared between two

sodium chloride (NaCl) or potassium bromide (KBr) plates.

Instrument: A Fourier-transform infrared (FTIR) spectrometer.

Acquisition Parameters:

Scan Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Expected IR Absorption Bands
Wavenumber (cm⁻¹) Intensity Assignment

3600-3200 Broad, Strong O-H stretch (phenolic)

~3050 Medium Aromatic C-H stretch

~2160 Medium C≡C stretch (alkyne)

1600, 1480 Medium Aromatic C=C ring stretch

~1250 Strong Si-CH₃ symmetric deformation

~840, ~760 Strong Si-C stretch

Interpretation of the IR Spectrum
O-H Stretch: A prominent broad band in the 3600-3200 cm⁻¹ region is indicative of the

hydrogen-bonded phenolic hydroxyl group.

C≡C Stretch: The alkyne triple bond stretch is expected to appear as a sharp, medium-

intensity band around 2160 cm⁻¹.

Si-C Bonds: The trimethylsilyl group will give rise to a strong, characteristic band at

approximately 1250 cm⁻¹ due to the symmetric deformation of the Si-CH₃ bonds, and other

strong bands around 840 and 760 cm⁻¹ from Si-C stretching. [3]* Aromatic Ring: Aromatic C-
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H stretching vibrations are observed just above 3000 cm⁻¹, while C=C stretching within the

ring gives rise to bands in the 1600-1480 cm⁻¹ region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification. For 3-((trimethylsilyl)ethynyl)phenol, electron

ionization (EI) would likely be used.

Experimental Protocol: Mass Spectrometry (EI-MS)
Sample Introduction: The sample can be introduced via a direct insertion probe or through a

gas chromatograph (GC-MS).

Instrument: A mass spectrometer with an electron ionization source.

Acquisition Parameters:

Ionization Energy: 70 eV.

Mass Range: m/z 40-400.

Predicted Mass Spectrometry Data
m/z Ion Description

190 [M]⁺ Molecular Ion

175 [M - CH₃]⁺ Loss of a methyl radical

115 [M - Si(CH₃)₃]⁺ Loss of trimethylsilyl radical

73 [Si(CH₃)₃]⁺ Trimethylsilyl cation

Interpretation of the Mass Spectrum
Molecular Ion: The molecular ion peak ([M]⁺) is expected at m/z 190, corresponding to the

molecular weight of the compound (C₁₁H₁₄OSi).
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Fragmentation: A characteristic fragmentation pattern for trimethylsilyl compounds is the loss

of a methyl radical (CH₃•) to give a stable silicon-containing cation at m/z 175 ([M-15]⁺). [4]

[5]Another major fragmentation pathway would be the cleavage of the C-Si bond, leading to

a fragment corresponding to the deprotected ethynylphenol cation at m/z 115 and the

trimethylsilyl cation at m/z 73, which is often a base peak in the spectra of TMS-containing

compounds. [4][5]

[M]⁺˙
m/z = 190

[M - CH₃]⁺
m/z = 175

- •CH₃

[M - Si(CH₃)₃]⁺
m/z = 117

- •Si(CH₃)₃

[Si(CH₃)₃]⁺
m/z = 73

- •C₉H₅O
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Caption: Predicted major fragmentation pathways for 3-((trimethylsilyl)ethynyl)phenol in EI-

MS.

Conclusion
The spectroscopic data presented in this guide, including predicted ¹H and ¹³C NMR chemical

shifts, expected IR absorption frequencies, and likely mass spectral fragmentation patterns,

provide a robust framework for the characterization of 3-((trimethylsilyl)ethynyl)phenol. While

based on established principles and data from analogous structures, experimental verification

is essential for confirming these spectral features for any newly synthesized batch of this

important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

